Cas no 51245-20-6 ( )

• Product Name: &nbsp
• CAS No: 51245-20-6
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• CID: 935025
• PubChem ID: 54610923
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (3E,6E)-3-benzylidene-6-[(E)-but-2-enylidene]piperazine-2,5-dione
• NSC301754
• DTXSID10715279
• NSC-301754
• (3E,6E)-3-Benzylidene-6-[(2E)-but-2-en-1-ylidene]piperazine-2,5-dione
• 51245-20-6
•  

• Inchi： 1S/C15H14N2O2/c1-2-3-9-12-14(18)17-13(15(19)16-12)10-11-7-5-4-6-8-11/h2-10H,1H3,(H,16,19)(H,17,18)/b3-2+,12-9+,13-10+
• InChI Key： BLJUUFICOYJFEX-RZTIDPPXSA-N
• SMILES： O=C1/C(=C\C2C=CC=CC=2)/NC(/C(=C\C=C\C)/N1)=O

Computed Properties

• Exact Mass: 254.10562
• Monoisotopic Mass: 254.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2